1-[4-(3-Fluoropyridin-2-yl)-1,4-diazepan-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(3-fluoropyridin-2-yl)-1,4-diazepan-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H16FN3O/c1-2-12(18)16-7-4-8-17(10-9-16)13-11(14)5-3-6-15-13/h2-3,5-6H,1,4,7-10H2
• InChI Key: VEIHELSVJGLCMV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCN(CC1)C2=C(C=CC=N2)F
• Molecular Formula: C13H16FN3O
• Molecular Weight: 249.28 g/mol

Description

Synthesis Analysis

The synthesis of 1-[4-(3-Fluoropyridin-2-yl)-1,4-diazepan-1-yl]prop-2-en-1-one involves several steps. Researchers have reported various synthetic routes, including condensation reactions , cyclization , and functional group transformations . Detailed experimental procedures and optimization studies are available in the literature.

Molecular Structure Analysis

The molecular structure of 1-[4-(3-Fluoropyridin-2-yl)-1,4-diazepan-1-yl]prop-2-en-1-one consists of a diazepane ring fused with a pyridine ring . The fluorine atom at the 3-position of the pyridine ring contributes to its unique properties. The enone functional group (C=C) adds reactivity and potential for biological interactions. Computational studies and X-ray crystallography have confirmed the compound’s three-dimensional arrangement.

Chemical Reactions Analysis

1-[4-(3-Fluoropyridin-2-yl)-1,4-diazepan-1-yl]prop-2-en-1-one can participate in various chemical reactions, such as Michael additions , alkylation , and oxidation . Researchers have explored its reactivity with nucleophiles and electrophiles, leading to the formation of diverse derivatives. Investigating its reactivity profile is crucial for understanding its potential applications.